ethyl 2-[(4-tert-butylbenzoyl)(cyclopropyl)amino]-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-[(4-tert-butylbenzoyl)-cyclopropylamino]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C21H26N2O3S/c1-6-26-19(25)17-13(2)22-20(27-17)23(16-11-12-16)18(24)14-7-9-15(10-8-14)21(3,4)5/h7-10,16H,6,11-12H2,1-5H3
• InChI Key: HBVUMYIUFOFQFO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)N(C2CC2)C(=O)C3=CC=C(C=C3)C(C)(C)C)C
• Molecular Formula: C21H26N2O3S
• Molecular Weight: 386.5 g/mol

Description

Synthesis Analysis

The synthesis of related ethyl 2-amino thiazole derivatives has been explored through various methodologies. For instance, a multicomponent synthesis approach has been utilized for the creation of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate , highlighting the versatility and efficiency of synthesizing complex thiazole derivatives (Gad et al., 2020). These methodologies often involve cyclization reactions and the use of ethyl isothiocyanate for introducing the thiazole ring, showcasing the synthetic accessibility of thiazole derivatives.

Molecular Structure Analysis

The molecular structure of thiazole derivatives has been thoroughly investigated through X-ray crystallography and other spectroscopic techniques. The structure of ethyl 2-amino-4-tert-butyl-1,3-thiazole-5-carboxylate , for example, demonstrates the importance of hydrogen-bonding interactions in dictating the molecular conformation and stability of thiazole derivatives (Lynch & Mcclenaghan, 2004). These structural insights are crucial for understanding the chemical behavior and reactivity of such compounds.

Chemical Reactions and Properties

Thiazole derivatives are known for their diverse chemical reactivity, allowing for various functional group transformations and the synthesis of complex molecules. The reactions of ethyl thiazole derivatives to form Schiff bases and other heterocyclic compounds have been documented, showing the compound's versatility in forming new bonds and structures (Menati et al., 2020). These chemical transformations are pivotal for the development of novel molecules with potential application in material science and pharmaceuticals.

Scientific Research Applications

Molecular Structure and Hydrogen Bonding

Research has detailed the molecular structure and hydrogen bonding patterns of ethyl 2-amino-4-tert-butyl-1,3-thiazole-5-carboxylate derivatives. The molecules associate via hydrogen-bonded dimers consisting of N—H⋯N interactions, with additional N—H⋯O interactions to carboxylate O atoms. This structural insight is crucial for understanding the compound's interaction within biological systems and its potential as a building block in chemical syntheses (Lynch & Mcclenaghan, 2004).

Antimicrobial and Antioxidant Properties

Ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and related derivatives have been synthesized and shown to exhibit significant antimicrobial and antioxidant activities. This includes excellent antibacterial and antifungal properties, as well as remarkable antioxidant potential, highlighting the compound's relevance in developing new therapeutics (Raghavendra et al., 2016).

Synthetic Modifications and QSAR Analysis

Ethyl 2-amino-4-methylthiazole-5-carboxylate has undergone synthetic modifications to enhance its antimicrobial effectiveness. Structural derivatives have been synthesized and evaluated for their activity against various bacterial and fungal strains. This research also involved quantitative structure-activity relationship (QSAR) analysis, providing valuable insights into the molecular determinants of antimicrobial activity (Desai, Bhatt, & Joshi, 2019).

Anticancer Activity

New derivatives based on ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate have been synthesized and evaluated for their potential as anticancer agents, particularly against breast cancer. This research highlights the compound's role in inducing apoptosis in cancer cells, providing a promising avenue for the development of novel cancer therapeutics (Gad et al., 2020).